Cas no 2090267-70-0 (4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one)

4-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one is a heterocyclic compound featuring both oxadiazole and pyridinone moieties, offering versatile reactivity for pharmaceutical and agrochemical applications. The chloromethyl group at the 5-position of the oxadiazole ring provides a reactive handle for further functionalization, enabling the synthesis of derivatives with tailored properties. The 1-ethylpyridin-2(1H)-one scaffold contributes to its potential as a bioactive intermediate, particularly in drug discovery. This compound’s structural features make it a valuable building block for developing enzyme inhibitors or receptor modulators. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in medicinal chemistry research.

4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one structure

2090267-70-0 structure

Product Name:4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one

CAS No:2090267-70-0

MF:C₁₀H₁₀ClN₃O₂

MW:239.658300876617

CID:5721654

PubChem ID:121199920

Update Time:2025-10-20

4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- starbld0033160
- F1907-2105
- 4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-1-ethylpyridin-2-one
- 2090267-70-0
- AKOS026707482
- 4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one
- 2(1H)-Pyridinone, 4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-1-ethyl-
- Inchi： 1S/C10H10ClN3O2/c1-2-14-4-3-7(5-9(14)15)10-12-8(6-11)16-13-10/h3-5H,2,6H2,1H3
- InChI Key： WUWWIOBPAWQEHU-UHFFFAOYSA-N
- SMILES： ClCC1=NC(C2C=CN(C(C=2)=O)CC)=NO1

Computed Properties

Exact Mass: 239.0461543g/mol
Monoisotopic Mass: 239.0461543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 59.2Å²

Experimental Properties

Density: 1.351±0.06 g/cm3(Predicted)
Boiling Point: 401.9±55.0 °C(Predicted)
pka: -2.40±0.50(Predicted)

4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C242726-100mg	4-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1h)-one	2090267-70-0		100mg	$ 95.00	2022-04-01
TRC	C242726-500mg	4-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1h)-one	2090267-70-0		500mg	$ 365.00	2022-04-01
TRC	C242726-1g	4-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1h)-one	2090267-70-0		1g	$ 570.00	2022-04-01
Life Chemicals	F1907-2105-0.25g	4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one	2090267-70-0	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-2105-0.5g	4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one	2090267-70-0	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-2105-1g	4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one	2090267-70-0	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-2105-2.5g	4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one	2090267-70-0	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-2105-5g	4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one	2090267-70-0	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-2105-10g	4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)-1-ethylpyridin-2(1H)-one	2090267-70-0	95%+	10g	$1684.0	2023-09-07